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Compound of Interest

Compound Name: Glyceryl-13C3 trioleate
Cat. No.: B12059141
Get Quote

Executive Summary: Immediate Operational Status

Material Classification:NON-RADIOACTIVE Stable Isotope. Primary Hazard: Low
(Lipid/Triglyceride). Disposal Driver: Matrix-dependent (Solvent vs. Biological vs. Neat).

As a Senior Application Scientist, | often see resources wasted because researchers conflate
stable isotopes (

) with radioisotopes (
). Glyceryl-13C3 trioleate (Triolein-1,1,1-

) is a stable, non-decaying tracer. It requires no radiation shielding, no decay storage, and no
Geiger counter monitoring.

Your disposal strategy is strictly dictated by what the lipid is dissolved in or contained within.

Part 1: Technical Characterization & Safety Profile

Before initiating disposal, validate the material's state.[1][2] This lipid is chemically identical to
common vegetable oil but labeled with Carbon-13 at the glycerol backbone.
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Parameter Technical Specification Operational Implication

Use for chemical inventory &
CAS Number 82005-46-7 ]
waste manifest.

Stable Carbon-13 ( DO NOT dispose in radioactive

Isotope Type
) waste streams.

Insoluble in water; requires

Physical State Viscous Liquid / Oil ] )
organic solvents for cleaning.
Flash Point >113°C (Combustible) Class 11IB Combustible Liquid.
) ) ] o Safe for biological systems;
Bio-Accumulation Metabolizable Lipid

becomes bio-waste post-use.

Expert Insight: The most common compliance violation with this material is "over-classification.
Placing

waste into radioactive bins triggers expensive, unnecessary regulatory audits. Label it clearly
as "Stable Isotope - Non-Radioactive."

Part 2: Disposal Workflows

Select the protocol below that matches your specific experimental context.

Scenario A: Neat Chemical or Expired Stock

Context: You have a vial of pure Glyceryl-13C3 trioleate that has oxidized or expired.

e Segregation: Do not mix with aqueous waste.[3] Keep separate from halogenated solvents if
possible to lower disposal costs.

o Containerization: Transfer to a High-Density Polyethylene (HDPE) or glass waste container.
e Labeling:
o Correct: "Non-Hazardous Chemical Waste: Triolein (Stable Isotope 13C)."

o Incorrect: "Radioactive" or "Biohazard" (unless contaminated).
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» Disposal: Hand off to your EHS (Environmental Health & Safety) team as Class non-
regulated organic oil.

o Note: While technically non-hazardous, most labs prohibit pouring lipids down the drain to
prevent plumbing blockages (FOG - Fats, Oils, and Grease regulations).

Scenario B: Solvated Mixtures (The "Solvent Trap")

Context: The lipid is dissolved in Chloroform, Methanol, or Hexane for mass spectrometry or
stock preparation.

The solvent dictates the hazard, not the lipid.
e ldentify Solvent:
o Chloroform/Dichloromethane:Halogenated Waste.
o Methanol/Ethanol/Hexane:Non-Halogenated Flammable Waste.

¢ Volume Reduction: Do not evaporate solvents in a fume hood to reduce waste volume; this
violates EPA air quality standards.

e Protocol:
o Collect in a solvent-compatible carboy (e.g., Safety Can).
o Label with the primary solvent constituents.

o List "Glyceryl-13C3 trioleate (<1%)" as a contaminant.

Scenario C: Biological Matrices (In Vivo / In Vitro)

Context: Tissue, plasma, or cell cultures containing the tracer.
» Metabolic Fate: The

tag is incorporated into natural metabolic pools (CO2, lipids, Krebs cycle intermediates). It
poses no chemical hazard.[4]

o Classification: Treat strictly as Biological Waste.
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e Protocol:
o Solid Tissue/Carcasses: Bag in red biohazard bags and freeze for incineration/digestion.

o Liquid Media: Decontaminate with 10% bleach (sodium hypochlorite) for 20 minutes, then
flush down the drain (if local regulations permit for treated bio-waste) or solidify for

incineration.

Part 3: Decision Logic & Visualization

Use the following decision trees to validate your disposal path.

Figure 1: Isotope Classification & Waste Routing

Determine the correct waste stream based on the "Radioactive vs. Stable" distinction.
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Caption: Logical decision tree distinguishing stable isotope disposal (Green/Blue paths) from
radioactive protocols (Red path).

Figure 2: Biological Sample Workflow

Specific handling for animal and cell culture waste containing Glyceryl-13C3.

Solid Waste Freeze (-20°C) Incineration
(Carcass/Tissue) (Pathological Waste)
Sample: 13C-Enriched Tissue/Media State Separation
Liquid Waste - Chemical Decon Sanitary Sewer
(Media/Urine) "1 (20% Bleach, 20 min) (If Permitted)

Click to download full resolution via product page

Caption: Step-by-step workflow for processing biological samples containing stable isotope
tracers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Glyceryl-13C3 Trioleate: Lifecycle Management &
Disposal Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12059141/docs#glyceryl-13c3-trioleate-lifecycle-
management-disposal-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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